Cas no 2229551-79-3 (4-(4-bromo-3,5-dimethylphenyl)-1H-imidazole)

• Product Name: 4-(4-bromo-3,5-dimethylphenyl)-1H-imidazole
• CAS No: 2229551-79-3
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 6187366
• PubChem ID: 165692089
• Update Time: 2025-11-06

4-(4-bromo-3,5-dimethylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3,5-dimethylphenyl)-1H-imidazole
• EN300-1924593
• 2229551-79-3

• Inchi： 1S/C11H11BrN2/c1-7-3-9(4-8(2)11(7)12)10-5-13-6-14-10/h3-6H,1-2H3,(H,13,14)
• InChI Key： IKBRXXYHIYZTHU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C2=CN=CN2)C=C1C

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(4-bromo-3,5-dimethylphenyl)-1H-imidazole

Comprehensive Overview of 4-(4-bromo-3,5-dimethylphenyl)-1H-imidazole (CAS No. 2229551-79-3)

4-(4-bromo-3,5-dimethylphenyl)-1H-imidazole is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. With the CAS number 2229551-79-3, this compound is recognized for its unique structural properties, featuring a brominated aromatic ring coupled with an imidazole moiety. Researchers are particularly interested in its potential applications as a building block for drug discovery, especially in targeting enzyme inhibition and receptor modulation. The presence of the bromo and dimethyl groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for imidazole derivatives has surged due to their role in developing novel therapeutics. 4-(4-bromo-3,5-dimethylphenyl)-1H-imidazole stands out due to its potential in designing kinase inhibitors and antimicrobial agents. A growing trend in scientific literature highlights its utility in cancer research, where its structural framework is explored for targeted therapy. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it valuable for constructing complex molecules, aligning with the industry's shift toward green chemistry and sustainable synthesis.

The compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists. Recent studies emphasize optimizing these parameters for drug delivery systems, particularly in nanotechnology-based applications. Questions like "How does 4-(4-bromo-3,5-dimethylphenyl)-1H-imidazole interact with biological targets?" or "What are its synthetic routes?" are frequently searched, reflecting the compound's relevance in both academic and industrial settings. Its X-ray crystallography data and NMR spectra are also widely discussed for structural validation.

From a commercial perspective, CAS 2229551-79-3 is often sourced for high-purity research-grade applications. Suppliers emphasize its role in high-throughput screening and medicinal chemistry projects. The compound's patent landscape reveals its inclusion in several experimental drug candidates, further driving its market demand. Environmental and safety profiles are rigorously evaluated, ensuring compliance with global regulatory standards.

Looking ahead, 4-(4-bromo-3,5-dimethylphenyl)-1H-imidazole is poised to play a pivotal role in advancing precision medicine and material innovation. Its integration into AI-driven drug design platforms exemplifies the intersection of chemistry and technology. As research continues, this compound may unlock new frontiers in bioconjugation and catalysis, solidifying its position as a cornerstone in modern chemical sciences.